Ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate

• IUPAC Name: ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate
• InChI: InChI=1S/C15H12ClNO2S/c1-2-19-15(18)12-10-7-8-20-14(10)17-13(12)9-5-3-4-6-11(9)16/h3-8,10H,2H2,1H3
• InChI Key: BUBXJBGDZGRPGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C1C=CS2)C3=CC=CC=C3Cl
• Molecular Formula: C15H12ClNO2S
• Molecular Weight: 305.8 g/mol

Description

This compound is a derivative of thieno[2,3-b]pyrrole, which is a type of heterocyclic compound. Heterocycles are commonly found in a wide range of products, including pharmaceuticals, dyes, and polymers.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thieno[2,3-b]pyrrole core, with a 2-chlorophenyl group and an ethyl carboxylate group attached. The exact structure would need to be confirmed through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the thieno[2,3-b]pyrrole core and the various substituents. For instance, the chlorine atom on the phenyl ring could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the ethyl carboxylate group could enhance its solubility in polar solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral properties. . .

Anti-HIV Properties

• Indole derivatives have been studied as potential anti-HIV agents. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s intended for use as a pharmaceutical, the mechanism of action would depend on the specific biological target of the compound.

Safety and Hazards

As with any chemical compound, handling Ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions would likely involve further exploration of the compound’s potential applications, such as in the development of new pharmaceuticals or materials.